Cas no 2111441-07-5 (Ethyl 4-amino-6-tert-butylpyrimidine-2-carboxylate)

• Product Name: Ethyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• CAS No: 2111441-07-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6416802
• PubChem ID: 137939997
• Update Time: 2024-01-10

Ethyl 4-amino-6-tert-butylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6509951
• Ethyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• 2111441-07-5

• Inchi： 1S/C11H17N3O2/c1-5-16-10(15)9-13-7(11(2,3)4)6-8(12)14-9/h6H,5H2,1-4H3,(H2,12,13,14)
• InChI Key： CAHGMKXBQHXKCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų